Cas no 207291-85-8 (2-Fluoro-3-(trifluoromethyl)phenol)

2-Fluoro-3-(trifluoromethyl)phenol structure
207291-85-8 structure
Product Name:2-Fluoro-3-(trifluoromethyl)phenol
CAS No:207291-85-8
MF:C7H4F4O
MW:180.099676132202
MDL:MFCD00083554
CID:241789
PubChem ID:2737586
Update Time:2025-04-19

2-Fluoro-3-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-3-(trifluoromethyl)phenol
    • Phenol,2-fluoro-3-(trifluoromethyl)-
    • 2-fluoro-3-trifluoromethyl phenol
    • 2-fluoro-3-trifluoromethyl-phenol
    • 436119_ALDRICH
    • AC1MC7J7
    • AC1Q790H
    • ACMC-20anvm
    • PubChem4144
    • SureCN1125329
    • 2-fluoro-3-(trifluoromethyl)-phenol
    • DTXSID60372159
    • EN300-1932790
    • PS-11658
    • 207291-85-8
    • 2-Fluoro-3-(trifluoromethyl)phenol, 97%
    • D97177
    • SCHEMBL1125329
    • J-013558
    • 2-fluoro-3-trifluoromethylphenol
    • CS-0194432
    • FT-0676181
    • AKOS006220720
    • SY062427
    • Phenol, 2-fluoro-3-(trifluoromethyl)-
    • 2-Fluoro-3-hydroxybenzotrifluoride
    • MFCD00083554
    • BBL102120
    • STL555919
    • DTXCID70323192
    • MDL: MFCD00083554
    • Inchi: 1S/C7H4F4O/c8-6-4(7(9,10)11)2-1-3-5(6)12/h1-3,12H
    • InChI Key: DOICLFHNNMXINV-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=CC=1C(F)(F)F)O

Computed Properties

  • Exact Mass: 180.01982
  • Monoisotopic Mass: 180.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.431 g/mL at 25 °C(lit.)
  • Boiling Point: 122 °C(lit.)
  • Flash Point: Fahrenheit: 143.6 ° f
    Celsius: 62 ° c
  • Refractive Index: n20/D 1.443(lit.)
  • PSA: 20.23
  • Solubility: Not determined

2-Fluoro-3-(trifluoromethyl)phenol Security Information

2-Fluoro-3-(trifluoromethyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F599278-10mg
2-Fluoro-3-(trifluoromethyl)phenol
207291-85-8
10mg
$ 50.00 2022-06-02
TRC
F599278-50mg
2-Fluoro-3-(trifluoromethyl)phenol
207291-85-8
50mg
$ 65.00 2022-06-02
TRC
F599278-100mg
2-Fluoro-3-(trifluoromethyl)phenol
207291-85-8
100mg
$ 80.00 2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BW209-1g
2-Fluoro-3-(trifluoromethyl)phenol
207291-85-8 98%
1g
435.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BW209-200mg
2-Fluoro-3-(trifluoromethyl)phenol
207291-85-8 98%
200mg
135.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BW209-50mg
2-Fluoro-3-(trifluoromethyl)phenol
207291-85-8 98%
50mg
57.0CNY 2021-07-15
Apollo Scientific
PC4376M-1g
2-Fluoro-3-hydroxybenzotrifluoride
207291-85-8 98%
1g
£38.00 2025-02-21
Apollo Scientific
PC4376M-5g
2-Fluoro-3-hydroxybenzotrifluoride
207291-85-8 98%
5g
£126.00 2025-02-21
Apollo Scientific
PC4376M-25g
2-Fluoro-3-hydroxybenzotrifluoride
207291-85-8 98%
25g
£555.00 2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01559-5g
2-Fluoro-3-(trifluoromethyl)phenol
207291-85-8 97%
5g
¥879.0 2024-07-19
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd